N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-methylthiophene-2-sulfonamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-5-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C21H20N2O3S2/c1-15-9-12-20(27-15)28(25,26)22-18-10-11-19-17(14-18)8-5-13-23(19)21(24)16-6-3-2-4-7-16/h2-4,6-7,9-12,14,22H,5,8,13H2,1H3
• InChI Key: YHGKVANIXYPUOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CC=C4
• Molecular Formula: C21H20N2O3S2
• Molecular Weight: 412.5 g/mol

Description

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-methylthiophene-2-sulfonamide, or BQT-9, is a novel synthetic small molecule that has recently been studied for its potential applications in the scientific research field. BQT-9 is a synthetic compound that is composed of a benzoyl group, a tetrahydroquinoline, a methylthiophene, and a sulfonamide. It has been studied for its potential as a therapeutic agent, as well as for its role in the regulation of various physiological processes. BQT-9 has been found to be a potent inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the regulation of cellular metabolism. In addition, BQT-9 has been found to have various biochemical and physiological effects, and has been studied for its potential applications in the laboratory.

Scientific Research Applications

BQT-9 has been studied for its potential applications in the scientific research field. It has been found to be a potent inhibitor of the enzyme dihydroorotate dehydrogenase (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-methylthiophene-2-sulfonamide), which is involved in the regulation of cellular metabolism. In addition, BQT-9 has been found to have various biochemical and physiological effects, and has been studied for its potential applications in the laboratory. BQT-9 has been used in studies of cell proliferation, apoptosis, and cell differentiation. It has also been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of BQT-9 is not yet fully understood. However, it is known that BQT-9 binds to the enzyme dihydroorotate dehydrogenase (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-methylthiophene-2-sulfonamide), which is involved in the regulation of cellular metabolism. This binding leads to the inhibition of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-methylthiophene-2-sulfonamide activity, resulting in the inhibition of cellular metabolism. In addition, BQT-9 has been found to have various biochemical and physiological effects, including the regulation of cell proliferation, apoptosis, and cell differentiation.
Biochemical and Physiological Effects
BQT-9 has been found to have various biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme dihydroorotate dehydrogenase (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-methylthiophene-2-sulfonamide), which is involved in the regulation of cellular metabolism. In addition, BQT-9 has been found to have various biochemical and physiological effects, including the regulation of cell proliferation, apoptosis, and cell differentiation. BQT-9 has also been found to have anti-inflammatory, antioxidant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

BQT-9 has been found to have various advantages and limitations for lab experiments. One of the main advantages of BQT-9 is that it is a potent inhibitor of the enzyme dihydroorotate dehydrogenase (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-methylthiophene-2-sulfonamide), which is involved in the regulation of cellular metabolism. This makes it an ideal tool for studying cellular metabolism and its regulation. In addition, BQT-9 has been found to have various biochemical and physiological effects, which makes it useful for studying a variety of physiological processes. However, BQT-9 is a synthetic compound, and its use in lab experiments may be limited by the availability of the compound.

Future Directions

The potential applications of BQT-9 are still being explored, and there are a variety of future directions that could be explored. These include the use of BQT-9 as a therapeutic agent for the treatment of various diseases, such as cancer, diabetes, and neurodegenerative diseases. Additionally, BQT-9 could be studied for its potential to regulate various physiological processes, such as cell proliferation, apoptosis, and cell differentiation. Finally, BQT-9 could be studied for its potential to modulate various biochemical pathways, such as those involved in inflammation, oxidative stress, and cancer.

Synthesis Methods

BQT-9 has been synthesized by a variety of methods. The most common method involves the condensation of 1-benzoyl-1,2,3,4-tetrahydroquinoline-6-yl-5-methylthiophene-2-sulfonamide with an appropriate acid. The reaction is typically carried out in aqueous solution at low temperatures, and the product is then isolated and purified by column chromatography. Other methods of synthesis have also been reported, such as the use of a palladium catalyst or the use of aqueous base.